Cas no 1805305-49-0 (4-(Difluoromethyl)-2,6-diiodopyridine)

• Product Name: 4-(Difluoromethyl)-2,6-diiodopyridine
• CAS No: 1805305-49-0
• MF: C₆H₃F₂I₂N
• MW: 380.90047287941
• CID: 4846543
• Update Time: 2025-10-29

4-(Difluoromethyl)-2,6-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,6-diiodopyridine

• Inchi： 1S/C6H3F2I2N/c7-6(8)3-1-4(9)11-5(10)2-3/h1-2,6H
• InChI Key： MKUTWJBMOCUMKS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C=C(N=1)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 124
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-(Difluoromethyl)-2,6-diiodopyridine

Introduction to 4-(Difluoromethyl)-2,6-diiodopyridine (CAS No. 1805305-49-0)

4-(Difluoromethyl)-2,6-diiodopyridine, with the CAS number 1805305-49-0, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its distinctive molecular structure, which includes a pyridine ring substituted with a difluoromethyl group and two iodine atoms. The combination of these functional groups imparts unique chemical and physical properties that make it an attractive candidate for a wide range of research and development activities.

The molecular formula of 4-(Difluoromethyl)-2,6-diiodopyridine is C₇H₃F₂I₂N, and its molecular weight is approximately 318.95 g/mol. The compound's structure can be visualized as a pyridine ring with a difluoromethyl group attached at the 4-position and two iodine atoms at the 2- and 6-positions. This arrangement provides a balance of electron-withdrawing and electron-donating effects, which can influence the compound's reactivity and stability in different chemical environments.

In the realm of medicinal chemistry, 4-(Difluoromethyl)-2,6-diiodopyridine has shown promise as a building block for the synthesis of novel bioactive molecules. The presence of the difluoromethyl group can enhance the metabolic stability and lipophilicity of drug candidates, while the iodine atoms can serve as versatile handles for further functionalization. Recent studies have explored the use of this compound in the development of inhibitors for various enzymes and receptors, highlighting its potential in drug discovery.

One notable application of 4-(Difluoromethyl)-2,6-diiodopyridine is in the field of materials science. The compound's unique electronic properties make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The iodine atoms can facilitate charge transport and improve device performance, while the difluoromethyl group can enhance solubility and processability. Researchers have reported significant improvements in device efficiency when using derivatives of this compound as active materials.

Synthetic organic chemists have also found 4-(Difluoromethyl)-2,6-diiodopyridine to be a valuable reagent for the preparation of complex molecules. The compound's reactivity profile allows it to participate in a variety of reactions, including cross-coupling reactions, nucleophilic substitutions, and radical processes. These reactions can be used to construct intricate molecular architectures with high precision and efficiency. For example, palladium-catalyzed cross-coupling reactions involving this compound have been employed to synthesize complex natural products and pharmaceutical intermediates.

The physical properties of 4-(Difluoromethyl)-2,6-diiodopyridine, such as its melting point, boiling point, and solubility, are important considerations for its handling and storage. The compound is typically supplied as a solid or liquid form depending on its purity and intended use. It is important to handle this compound with care due to its potential reactivity with certain chemicals and its sensitivity to moisture and light. Proper storage conditions, such as maintaining it in a dry environment away from direct sunlight, are recommended to ensure its stability.

In conclusion, 4-(Difluoromethyl)-2,6-diiodopyridine (CAS No. 1805305-49-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and synthetic organic chemistry. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.